Cas no 5818-06-4 (3-Hydroxybenzohydrazide)

• Product Name: 3-Hydroxybenzohydrazide
• CAS No: 5818-06-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00014759
• CID: 85459
• PubChem ID: 79889
• Update Time: 2025-06-09

3-Hydroxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxybenzohydrazide
• 3-Hydroxybenzhydrazide
• 3-Hydroxybenzoic Hydrazide
• 3-Hydroxybenzoylhydrazine
• m-Hydroxybenzohydrazide
• m-Hydroxybenzhydrazide
• OACGSLLKFCMXSX-UHFFFAOYSA-N
• 3-???phenol
• 3-hydroxy benzhydrazide
• 3-hydroxy-benzohydrazide
• 3-hydroxy benzohydrazide
• 3-Hydroxybenzohydrazide #
• benzoylhydrazine, M-hydroxy
• Oprea1_488404
• MLS000417077
• 3-hydroxybenzoic acid hydrazide
• 3-Hydroxybenzoic hyd
• 3-Hydroxybenzoic hydrazide, 98%
• D91042
• Benzoic acid, 3-hydroxy-, hydrazide
• X2GE6RD8W7
• CHEMBL1351031
• Z56930730
• H1520
• AB00568539-07
• HMS2565G24
• NCGC00246079-01
• 5818-06-4
• BS-3840
• NS00046330
• SB86061
• MFCD00014759
• FT-0615832
• SCHEMBL1363588
• SMR000241897
• DTXSID00206904
• CS-0149665
• F1099-0055
• EN300-06616
• AKOS000200292
• EINECS 227-389-1
• BBL037273
• DB-053166
• STK019338
• ALBB-001057

• MDL： MFCD00014759
• Inchi： 1S/C7H8N2O2/c8-9-7(11)5-2-1-3-6(10)4-5/h1-4,10H,8H2,(H,9,11)
• InChI Key： OACGSLLKFCMXSX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(NN)=O)=C1
• BRN： 638933

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.318
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.622
• PSA: 75.35000
• LogP: 1.08690
• Solubility: Not determined
• λmax: 251(MeOH)(lit.)

3-Hydroxybenzohydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Hydroxybenzohydrazide

3-Hydroxybenzohydrazide (CAS No. 5818-06-4): A Comprehensive Overview

3-Hydroxybenzohydrazide (CAS No. 5818-06-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-hydroxybenzoylhydrazine, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-Hydroxybenzohydrazide.

Chemical Properties

3-Hydroxybenzohydrazide is a white to off-white crystalline solid with the molecular formula C₇H₈N₂O₂. It has a molecular weight of 152.15 g/mol and a melting point of approximately 190-192°C. The compound is soluble in water and polar organic solvents such as methanol and ethanol. Its chemical structure consists of a benzene ring substituted with a hydroxyl group at the 3-position and a hydrazide group at the 1-position.

Synthesis Methods

The synthesis of 3-Hydroxybenzohydrazide can be achieved through several routes. One common method involves the reaction of 3-hydroxybenzoic acid with hydrazine hydrate in the presence of an acid catalyst such as hydrochloric acid or sulfuric acid. The reaction typically proceeds via an intermediate acyl hydrazide, which is then hydrolyzed to form the final product. Another approach involves the condensation of 3-hydroxybenzoyl chloride with hydrazine hydrate in an appropriate solvent.

Biological Activities

3-Hydroxybenzohydrazide has been studied for its various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Recent research has shown that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases.

In addition to its antioxidant properties, 3-Hydroxybenzohydrazide has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Furthermore, studies have reported that 3-Hydroxybenzohydrazide possesses antimicrobial activity against a range of bacteria and fungi. This property makes it a potential lead compound for the development of new antimicrobial agents, particularly in light of the growing concern over antibiotic resistance.

Potential Applications in Pharmaceuticals

The diverse biological activities of 3-Hydroxybenzohydrazide have led to its exploration in various pharmaceutical applications. One area of significant interest is its potential use as an antioxidant supplement or therapeutic agent for oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxybenzohydrazide-based formulations in these conditions. Preliminary results have been promising, with several studies reporting improved outcomes in patients treated with this compound.

Beyond its therapeutic applications, 3-Hydroxybenzohydrazide has also been investigated for its use as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it a valuable building block for the development of novel drugs and drug candidates.

Safety Considerations

3-Hydroxybenzohydrazide shows promise in various applications, it is important to consider its safety profile. Preclinical studies have generally indicated low toxicity at therapeutic doses; however, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-Hydroxybenzohydrazide (CAS No. 5818-06-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical properties, coupled with its diverse biological activities, make it an exciting area of ongoing research and development. As more studies are conducted, it is likely that new uses and benefits will be discovered for this versatile compound.